2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone

• IUPAC Name: 2,2,2-trichloro-1-(2-methyl-1,2,4-triazol-3-yl)ethanone
• InChI: InChI=1S/C5H4Cl3N3O/c1-11-4(9-2-10-11)3(12)5(6,7)8/h2H,1H3
• InChI Key: BVVCMIMLIPJZEB-UHFFFAOYSA-N
• Canonical SMILES: CN1C(=NC=N1)C(=O)C(Cl)(Cl)Cl
• Molecular Formula: C5H4Cl3N3O
• DSSTOX Substance ID: DTXSID90564242
• Molecular Weight: 228.46 g/mol
• CAS RN: 131758-17-3

Description

“2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone” is a chemical compound with the formula C6H5Cl3N2O. It has a molecular weight of 227.48.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of optically active antifungal azoles were prepared from the triflate derivative of (1S)-1-[(2R)-2-(2,4-difluorophenyl)-2-oxiranyl]ethanol by an SN2 displacement reaction with the anion of an azolone and subsequent ring-opening reaction with 1H-1,2,4-triazole. Another method involved the use of tert-butanol peroxide as an oxidant and ether as a solvent and reactant at 80°C, yielding the target products in high yield (86%).

Physical And Chemical Properties Analysis

The physical and chemical properties of “2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone” include a density of 1.56±0.1 g/cm3 (Predicted), a melting point of 83-84 °C, and a boiling point of 272.3±50.0 °C (Predicted).

Scientific Research Applications

Synthesis of Pyrrole-Imidazole Polyamide Oligomers

This compound is used as a reactant in the synthesis of pyrrole-imidazole polyamide oligomers. .

Fluorescent Dye Intermediate

It serves as an intermediate in the production of fluorescent dyes. .

Cancer Research

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Drug Design and Discovery

The structural features of this compound make it a candidate for drug design and discovery efforts, particularly in designing molecules with specific binding affinities.

ChemicalBook - Uses of 1-Methyl-2-(trichloroacetyl)imidazoleChemBK - Fluorescent dye intermediateBMC Chemistry - Evaluation of novel 1,2,4-triazole derivatives

Future Directions

The future directions for “2,2,2-Trichloro-1-(1-methyl-1H-1,2,4-triazol-5-yl)ethanone” and similar compounds could involve further exploration of their synthesis methods and biological activities. Given the broad range of activities exhibited by 1,2,4-triazoles, they could be important in the development of new drugs.

Mechanism of Action

Target of Action

It’s known that many imidazole and triazole derivatives exhibit a broad range of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . These activities suggest that these compounds may interact with a variety of biological targets.

Mode of Action

The nitrogen atoms in the imidazole and triazole rings are known to actively contribute to binding to the active site of enzymes . This binding can inhibit the function of the target enzyme, leading to the observed biological effects.

Pharmacokinetics

It’s known that imidazole and triazole derivatives are generally highly soluble in water and other polar solvents , which could influence their absorption and distribution in the body.

Action Environment

It’s known that the compound is sensitive to light and humidity , which could affect its stability and efficacy.